Cas no 78870-40-3 (1,3,5-Tripentylbenzene)

• Product name: 1,3,5-Tripentylbenzene
• CAS No: 78870-40-3
• MF: C₂₁H₃₆
• MW: 288.510546684265
• CID: 533740

1,3,5-Tripentylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tripentyl-
• 1,3,5-tripentylbenzene
• 1,3,5-Tripentylbenzene

Additional information on 1,3,5-Tripentylbenzene

Benzene, 1,3,5-Tripentyl-

CAS No. 78870-40-3 refers to the chemical compound known as benzene, 1,3,5-tripentyl-, which is a substituted benzene derivative with three pentyl groups attached to the benzene ring at the 1, 3, and 5 positions. This compound belongs to the class of alkylbenzenes and is characterized by its unique structure and properties. The molecule consists of a benzene ring with three pentyl chains (C₅H₁₁) attached symmetrically at every other carbon atom. This symmetry contributes to its stability and distinct chemical behavior.

The synthesis of benzene, 1,3,5-tripentyl- typically involves Friedel-Crafts alkylation reactions or other alkylation methods. These reactions require careful control of conditions to ensure the formation of the desired product. Recent advancements in catalytic systems and reaction optimization have improved the yield and purity of this compound. Researchers have also explored alternative methods using transition metal catalysts to facilitate the alkylation process more efficiently.

Benzene, 1,3,5-tripentyl- has been studied for its potential applications in various fields. One area of interest is its use as a precursor in organic synthesis. Its structure makes it a valuable building block for constructing more complex molecules with specific functional groups. For instance, it can be used as an intermediate in the synthesis of biologically active compounds or advanced materials.

Recent studies have focused on the environmental impact and degradation pathways of benzene derivatives. Researchers have investigated how these compounds behave in different environmental conditions and their potential toxicity to aquatic life. Understanding these aspects is crucial for assessing their safety and sustainability in industrial applications.

In terms of physical properties, benzene, 1,3,5-tripentyl- is typically a liquid at room temperature with a characteristic odor. Its boiling point and melting point are influenced by the length and branching of the pentyl chains attached to the benzene ring. The compound's solubility in organic solvents makes it suitable for various chemical processes where solubility is a key factor.

The stability of benzene derivatives under different conditions has been a topic of recent research. Scientists have examined how factors such as temperature, pressure, and exposure to light affect the stability of these compounds. This information is vital for determining their shelf life and storage requirements in industrial settings.

Benzene derivatives, including benzene, 1,3,5-tripentyl-, play a significant role in modern chemistry due to their versatility and reactivity. Their ability to undergo various types of reactions makes them indispensable in the development of new materials and pharmaceuticals.

In conclusion, CAS No. 78870-40-3, or benzene, 1,3,5-tripentyl-, is a fascinating compound with a wide range of applications and ongoing research interest. Its unique structure and properties continue to make it a subject of study in both academic and industrial settings.